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For Researchers, Scientists, and Drug Development Professionals

Introduction
Decanoyl-RVRK-CMK (Dec-RVRK-CMK) is a potent, irreversible, and cell-permeable inhibitor

of proprotein convertases (PCs), a family of serine proteases that play a crucial role in the

maturation of a wide variety of proteins. By targeting enzymes like furin, PC1/3, PC2, PC4,

PACE4, PC5/6, and PC7, Dec-RVRK-CMK effectively blocks the proteolytic cleavage of

precursor proteins into their biologically active forms. This inhibitory action makes it a valuable

tool for investigating the roles of protein maturation in various biological processes, including

viral entry, growth factor signaling, and tumorigenesis. These application notes provide detailed

protocols for utilizing Dec-RVRK-CMK to inhibit protein maturation in cell-based assays.

Mechanism of Action
Dec-RVRK-CMK is a peptide-based chloromethylketone that acts as a suicide inhibitor. The

peptide sequence (Arg-Val-Arg-Lys) mimics the consensus cleavage site of many proprotein

convertases, allowing the inhibitor to specifically target the active site of these enzymes. The

chloromethylketone moiety then forms a covalent bond with a critical histidine residue in the

enzyme's catalytic triad, leading to irreversible inactivation. This targeted inhibition prevents the

processing of proproteins, leading to their accumulation in an immature state and a subsequent

loss of function.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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